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Compound of Interest

Compound Name: LH65.3

Cat. No.: B15574051 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the routine maintenance, calibration, and

troubleshooting of the WENZEL LH 65 Coordinate Measuring Machine (CMM). Adherence to

these guidelines will help ensure the continued accuracy and reliability of your experimental

data.

Disclaimer: The following procedures are based on industry best practices for high-precision

metrology equipment. While tailored for the WENZEL LH 65, it is always recommended to

consult the official manufacturer's documentation or a certified WENZEL service engineer for

factory-approved procedures.

Frequently Asked Questions (FAQs)
Q1: What are the ideal environmental conditions for operating the WENZEL LH 65 to ensure

measurement accuracy?

A1: For optimal performance and to maintain the specified accuracy, the WENZEL LH 65

should be housed in a temperature-controlled environment. The recommended operating

temperature is typically 20°C ± 2°C (68°F ± 3.6°F), with a thermal gradient of less than 1°C per

hour and 2°C over 24 hours. Humidity should be maintained between 40% and 70%.[1] The

machine should also be isolated from sources of significant vibration. The Premium and

Premium-Select models of the LH 65 can be equipped with active pneumatic vibration damping

to mitigate external influences.[2][3]
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Q2: How often should the stylus and probe be calibrated?

A2: The stylus and probe assembly should be recalibrated at the beginning of each

measurement session, especially for high-precision experiments. Recalibration is also

mandatory if there have been any changes to the stylus configuration, if the probe has incurred

an impact, or if significant temperature fluctuations have occurred since the last calibration.

Regular probe calibration is critical for maintaining measurement accuracy.

Q3: What are the compressed air requirements for the WENZEL LH 65?

A3: The WENZEL LH 65 requires a clean and dry compressed air supply with a pressure

between 6 and 10 bar.[2] The air quality should meet ISO 8573-1: Class 4 or better.[2] It is

crucial to ensure the air is free of oil, water, and particulate contamination to prevent damage to

the air bearings. Air consumption is approximately 70 NI/min, but can be higher depending on

the application and if pneumatic dampers are in use.[2]

Q4: Can I use cleaning solvents on the granite guideways?

A4: Yes, it is recommended to clean the granite guideways regularly. Use a clean, lint-free cloth

and a mild, approved granite cleaner or isopropyl alcohol. Ensure the surfaces are completely

dry before moving the machine axes to prevent any residue from affecting the air bearings.

Q5: Where can I find the latest software updates for my WENZEL LH 65?

A5: Software updates are typically available through a Software Maintenance Agreement

(SMA) with WENZEL.[4] It is advisable to stay current with software updates to benefit from the

latest features, bug fixes, and performance improvements. Contact your local WENZEL service

representative for more information on your specific software version and upgrade options.

Routine Maintenance Schedule
Regular preventative maintenance is crucial for the longevity and accuracy of your WENZEL

LH 65. The following table outlines a recommended maintenance schedule.
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Frequency Task Detailed Methodology

Daily Visual Inspection & Cleaning

1. Before powering on, visually

inspect the machine for any

loose components, debris on

the guideways, or damaged

cables. 2. Clean the granite

work table and guideways with

a clean, lint-free cloth and an

approved granite cleaner.[5] 3.

Check the compressed air

pressure gauge to ensure it is

within the recommended range

(6-10 bar).[2]

Weekly Probe & Stylus Inspection

1. Carefully inspect the stylus

for any signs of wear, bending,

or contamination on the tip. 2.

Clean the stylus tip with a

suitable cleaning putty or a lint-

free cloth moistened with

alcohol. 3. Verify that the probe

is securely seated in its

magnetic mount and that the

electrical contacts are clean.

Monthly Air Filter & Guideway Check

1. Inspect the main air

filter/regulator unit. Drain any

accumulated water from the

filter bowl.[6] 2. Visually

inspect the bellows covers on

the X and Y guideways for any

tears or damage that could

allow contaminants to reach

the guideways.[2][7] 3. Check

for any loose screws or fittings

on the machine structure and

tighten as necessary.[5]
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Annually
Professional Calibration &

Service

1. Schedule a full calibration

and preventative maintenance

service with a certified

WENZEL technician.[4] 2. This

service should include a

comprehensive inspection of

all mechanical and electrical

systems, cleaning and

adjustment of air bearings, and

a full geometric error mapping

and compensation to ISO

10360 standards.[4]

Troubleshooting Guide
This guide addresses common issues that may arise during the operation of the WENZEL LH

65 in a research setting.
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Issue / Symptom Potential Cause(s) Step-by-Step Solution

Measurement Inaccuracy or

Poor Repeatability

1. Unstable environmental

temperature. 2. Dirty or

damaged stylus. 3. Loose

workpiece clamping. 4.

Incorrect probe calibration. 5.

Contaminated guideways.

1. Verify that the ambient

temperature is stable and

within the specified range

(20°C ± 2°C). 2. Inspect and

clean the stylus tip. Replace if

damaged. 3. Ensure the

sample is securely and

repeatably fixtured to the

granite table. 4. Perform a

probe calibration routine using

the reference sphere. 5. Clean

the granite guideways.

"Air Pressure Low" Error

1. Insufficient supply pressure

from the facility's compressed

air system. 2. Clogged air filter.

3. Leak in the air supply line.

1. Check the main air supply

pressure to the CMM. 2.

Inspect and clean or replace

the air filter element. 3. Listen

for audible air leaks along the

supply hose and at the

connections. Tighten fittings as

necessary.

Probe Fails to Trigger or Gives

Sporadic Readings

1. Dirty electrical contacts on

the probe body or head. 2.

Damaged probe cable. 3.

Loose stylus or module. 4.

Software or controller issue.

1. Clean the electrical contacts

on both the probe body and

the probe head with a contact

cleaner or isopropyl alcohol. 2.

Inspect the probe cable for any

signs of damage or kinks. 3.

Ensure the stylus and any

probe modules are securely

tightened. 4. Restart the CMM

software and the controller. If

the problem persists, contact

WENZEL support.

Abnormal Noise or Jerky

Movement of Axes

1. Debris on a guideway. 2.

Insufficient air bearing

1. Power down the machine

and carefully clean all
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pressure. 3. Issue with the

drive system.

guideways. 2. Verify the air

pressure is within the correct

range. 3. This may indicate a

more serious issue. Do not

continue to operate the

machine and contact WENZEL

service immediately.[8]

Calibration and Performance Verification Protocols
Interim Performance Verification Test
This user-performable test should be conducted monthly or whenever there is a concern about

the machine's accuracy. It serves as an interim check between annual professional

calibrations.

Objective: To verify the volumetric and probing accuracy of the CMM using a calibrated artifact.

Materials:

Calibrated sphere or gauge block with a known diameter/length and low uncertainty.

Lint-free cloths.

Approved granite cleaner.

Methodology:

Preparation:

Ensure the CMM and the artifact have been in the temperature-controlled lab for at least

24 hours to reach thermal stability.

Clean the granite surface and the artifact thoroughly.

Perform a standard probe calibration using the machine's reference sphere.

Measurement Procedure (using a calibrated sphere):
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Securely place the calibrated sphere in the center of the measuring volume.

Using the CMM software, perform a measurement of the sphere's diameter by probing at

least 25 points distributed over its surface.

Record the measured diameter.

Move the sphere to at least four other locations within the measuring volume (e.g., the four

corners) and repeat the diameter measurement at each location.

Data Analysis:

Compare the average measured diameter at each location to the calibrated diameter of

the sphere.

The deviation should be within the user-defined tolerance, which should be based on the

experimental requirements and the machine's specifications.

A consistent and growing deviation over time may indicate a need for professional

recalibration.

Logical Troubleshooting Workflow for Measurement
Inaccuracy
The following diagram illustrates a logical workflow for diagnosing and resolving measurement

inaccuracy issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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